Cas no 2375528-41-7 (Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate
• CAS No: 2375528-41-7
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• MDL: MFCD34183747
• CID: 5464299
• PubChem ID: 165916020
• Update Time: 2025-06-15

Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z5041242053
• tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate
• Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate

• MDL： MFCD34183747
• Inchi： 1S/C14H22N2O3/c1-13(2,3)19-12(18)16-8-6-14(11-15,7-9-16)5-4-10-17/h10H,4-9H2,1-3H3
• InChI Key： PWZNOVSBDXYUFW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C#N)(CCC=O)CC1)=O

Computed Properties

• Exact Mass: 266.16304257 g/mol
• Monoisotopic Mass: 266.16304257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 266.34
• XLogP3: 0.9
• Topological Polar Surface Area: 70.4

Additional information on Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate (CAS No. 2375528-41-7)

Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate, with the chemical formula C₁₁H₁₆N₂O₃, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The CAS number 2375528-41-7 uniquely identifies this molecule and distinguishes it from other chemical entities.

The structure of Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate features a piperidine ring substituted with a tert-butyl group at the 1-position, a cyano group at the 4-position, and a (3-oxopropyl) group at the same position. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in piperidine derivatives due to their role as pharmacophores in various therapeutic agents. The tert-butyl group enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and bioavailability. The cyano group introduces a polar site that can interact with biological targets, while the (3-oxopropyl) group adds another layer of complexity to its interactions with biological systems.

One of the most compelling aspects of Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate is its potential application in the development of novel pharmaceuticals. Researchers have been exploring its utility as a building block for more complex molecules with enhanced pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammation and pain signaling.

The pharmaceutical industry has been particularly interested in this compound due to its versatility. It can be modified in multiple ways to create new analogs with tailored properties. For example, replacing the cyano group with other functional groups can alter the electronic properties of the molecule, influencing its binding affinity and selectivity. Similarly, modifications at the tert-butyl position can affect solubility and metabolic stability.

Recent advancements in computational chemistry have further enhanced the understanding of how Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors, suggesting its potential as an inhibitor or modulator. These insights have guided researchers in designing more effective derivatives with improved therapeutic profiles.

In addition to its pharmaceutical applications, this compound has shown promise in other areas of research. For instance, it has been utilized as a key intermediate in synthesizing complex organic molecules used in materials science and agrochemicals. Its unique structural features make it a valuable tool for chemists seeking to develop novel synthetic pathways and methodologies.

The synthesis of Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, are often employed to construct the desired framework efficiently. The availability of high-quality starting materials and well-established synthetic protocols has made it accessible for both academic research and industrial applications.

As research continues to uncover new applications for this compound, its importance in chemical biology and drug development is likely to grow. The ability to modify its structure allows for extensive exploration of its pharmacological potential, making it a cornerstone in the quest for innovative therapeutic solutions. Future studies may focus on optimizing its synthesis further and exploring new derivatives with enhanced efficacy and safety profiles.

The future directions for Tert-butyl 4-cyano-4-(3-oxopropyl)piperidine-1-carboxylate include investigating its role in treating neurological disorders, where piperidine derivatives have shown significant promise. Additionally, exploring its interactions with other biological targets could lead to breakthroughs in areas such as oncology and infectious diseases. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing these possibilities.